Cas no 70574-29-7 (Disulfide, methyl 2-nitrophenyl)

• Product Name: Disulfide, methyl 2-nitrophenyl
• CAS No: 70574-29-7
• MF: C₇H₇NO₂S₂
• MW: 201.26597905159
• CID: 547040
• PubChem ID: 485592
• Update Time: 2025-04-19

Disulfide, methyl 2-nitrophenyl Chemical and Physical Properties

Names and Identifiers

• Disulfide, methyl 2-nitrophenyl
• 1-(methyldisulfanyl)-2-nitrobenzene
• 70574-29-7
• SCHEMBL83607
• DTXSID30333136
• CHEMBL462326

• Inchi： 1S/C7H7NO2S2/c1-11-12-7-5-3-2-4-6(7)8(9)10/h2-5H,1H3
• InChI Key： HHAASJBQVUGCCN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])SC

Computed Properties

• Exact Mass: 200.99191
• Monoisotopic Mass: 200.99182081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• PSA: 43.14